(E)-2-cyano-3-(3-methoxy-4-pentoxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(3-methoxy-4-pentoxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C23H23F3N2O3/c1-3-4-5-11-31-20-10-9-16(13-21(20)30-2)12-17(15-27)22(29)28-19-8-6-7-18(14-19)23(24,25)26/h6-10,12-14H,3-5,11H2,1-2H3,(H,28,29)/b17-12+
• InChI Key: PVTDWYYVBABOMC-SFQUDFHCSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC(=C2)C(F)(F)F)OC
• Isomeric SMILES: CCCCCOC1=C(C=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC(=C2)C(F)(F)F)OC
• Molecular Formula: C23H23F3N2O3
• Molecular Weight: 432.4 g/mol

Description

This compound is an organic molecule with several functional groups. It contains a cyano group (-CN), a methoxy group (-OCH3), a pentoxy group (-OC5H11), a trifluoromethyl group (-CF3), and an amide group (CONH2). These groups suggest that the compound could have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could be introduced using a trifluoromethylation reagent. The exact synthesis would depend on the desired configuration and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the double bond in the prop-2-enamide part of the molecule suggests that it could exist in different isomeric forms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group could undergo reactions to form a variety of other groups, such as carboxylic acids or amines. The amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the cyano and amide groups could make it soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, it would depend on its interactions with biological molecules. If it’s a reagent in a chemical reaction, its mechanism of action would depend on the nature of the reaction.

Future Directions

The future directions for research on this compound would depend on its applications. If it’s a pharmaceutical compound, future research could focus on improving its efficacy or reducing its side effects. If it’s a chemical reagent, research could focus on finding new reactions it can participate in or improving its synthesis.